Cas no 104899-76-5 (Octacosanoic acid, phenylmethyl ester)

• Product Name: Octacosanoic acid, phenylmethyl ester
• CAS No: 104899-76-5
• MF: C₃₅H₆₂O₂
• MW: 514.865591526031
• CID: 1146417
• PubChem ID: 71333361
• Update Time: 2025-04-20

Octacosanoic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Octacosanoic acid, phenylmethyl ester
• benzyl octacosanoate
• 104899-76-5
• DTXSID70761636

• Inchi： 1S/C35H62O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-32-35(36)37-33-34-30-27-26-28-31-34/h26-28,30-31H,2-25,29,32-33H2,1H3
• InChI Key： ZNQFQCYMBZOKPV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 514.47526
• Monoisotopic Mass: 514.47498122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 29
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls